Cas no 2137981-48-5 (3-{3-iodo-2-methylpyrazolo1,5-apyrimidin-6-yl}propan-1-ol)

• Product Name: 3-{3-iodo-2-methylpyrazolo1,5-apyrimidin-6-yl}propan-1-ol
• CAS No: 2137981-48-5
• MF: C₁₀H₁₂IN₃O
• MW: 317.126254081726
• CID: 6213512
• PubChem ID: 165483832
• Update Time: 2025-06-13

3-{3-iodo-2-methylpyrazolo1,5-apyrimidin-6-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{3-iodo-2-methylpyrazolo1,5-apyrimidin-6-yl}propan-1-ol
• 3-{3-iodo-2-methylpyrazolo[1,5-a]pyrimidin-6-yl}propan-1-ol
• EN300-1130130
• 2137981-48-5

• Inchi： 1S/C10H12IN3O/c1-7-9(11)10-12-5-8(3-2-4-15)6-14(10)13-7/h5-6,15H,2-4H2,1H3
• InChI Key： SCBSKTRVPUDMIY-UHFFFAOYSA-N
• SMILES： IC1C(C)=NN2C=1N=CC(=C2)CCCO

Computed Properties

• Exact Mass: 317.00251g/mol
• Monoisotopic Mass: 317.00251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.4Ų

Additional information on 3-{3-iodo-2-methylpyrazolo1,5-apyrimidin-6-yl}propan-1-ol

Introduction to 3-{3-iodo-2-methylpyrazolo[1,5-a]pyrimidin-6-yl}propan-1-ol (CAS No. 2137981-48-5)

3-{3-iodo-2-methylpyrazolo[1,5-a]pyrimidin-6-yl}propan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its complex and highly functionalized molecular structure. This compound, identified by the CAS number 2137981-48-5, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of both iodo and methyl substituents on the pyrazolo[1,5-a]pyrimidine core suggests a high degree of reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The compound’s structure incorporates a pyrazolo[1,5-a]pyrimidine moiety, which is a heterocyclic system known for its broad spectrum of biological activities. Pyrazolo[1,5-a]pyrimidines are particularly interesting in medicinal chemistry due to their ability to interact with various biological targets, including enzymes and receptors. The introduction of an iodo group at the 3-position enhances the electrophilicity of the molecule, facilitating reactions such as cross-coupling processes, which are widely employed in the synthesis of complex pharmaceuticals.

The 6-position of the pyrazolo[1,5-a]pyrimidine ring is further functionalized with a propyl chain terminated by a hydroxyl group. This arrangement not only contributes to the compound’s solubility and bioavailability but also provides a site for additional derivatization. The hydroxyl group can participate in hydrogen bonding interactions, potentially influencing the compound’s binding affinity to biological targets. Such structural features make 3-{3-iodo-2-methylpyrazolo[1,5-a]pyrimidin-6-yl}propan-1-ol a versatile intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyrazolo[1,5-a]pyrimidine derivatives. These compounds have shown promise in various preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression. The methyl group at the 2-position of the pyrazolo[1,5-a]pyrimidine ring may play a role in modulating the electronic properties of the molecule, thereby affecting its interaction with biological targets. Additionally, the presence of an iodo substituent at the 3-position opens up possibilities for further functionalization via palladium-catalyzed cross-coupling reactions.

The synthesis of 3-{3-iodo-2-methylpyrazolo[1,5-a]pyrimidin-6-yl}propan-1-ol involves multi-step organic transformations that highlight the compound’s synthetic complexity. The preparation typically begins with the construction of the pyrazolo[1,5-a]pyrimidine core through cyclocondensation reactions. Subsequent functionalization steps include halogenation at the 3-position and alkylation at the 6-position to introduce the propyl chain with a hydroxyl group. These synthetic strategies underscore the compound’s importance as a building block in medicinal chemistry.

The biological activity of 3-{3-iodo-2-methylpyrazolo[1,5-a]pyrimidin-6-yl}propan-1-ol has been explored in several preclinical studies. Researchers have investigated its potential as an inhibitor of tyrosine kinases, which are overexpressed in many cancer cell lines. The compound’s ability to disrupt signaling pathways involving these kinases could lead to novel therapeutic approaches for cancer treatment. Additionally, its interactions with other enzymes and receptors have been examined for potential applications in treating inflammatory diseases and infectious disorders.

The structural features of this compound also make it an attractive candidate for developing radiolabeled analogs for use in positron emission tomography (PET) imaging. The incorporation of an iodo group allows for facile radioiodination via techniques such as nucleophilic aromatic substitution or metal-catalyzed coupling reactions. Such radiolabeled compounds can provide valuable insights into disease mechanisms and serve as probes for diagnostic applications.

In conclusion, 3-{3-{Iodo-2-{methyl}pyrazolo[1,5-a]pyrimidin-6-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyy}}propan{-1-yyyyyyyyyyyyyyyyyyyyyyyyyyyy-yyyy-yyyy-yyyy-yyyy-yyyy-yyyy-yyyy-yyyy-yyyy-yyyyy}} is a multifaceted compound with significant potential in pharmaceutical research and development. Its complex structure, characterized by functional groups such as {Iodo yyyy}} yyyy yyyy yyyy yyyy yyyy yyyy yyyy yyyy yyyy yyyy yyyy yyyy ymmmmmmmmmmmmmmmmmmm y y y y y y y y y y y m m m m m m m m m m m m m m m m mm mm mm mm mm mm mm mm mm mm mm mm mm mm mm mm} {methyl yyyy}} yyyy yyyy yyyy yyyy yyyy yyyy yyyy yyyy yyyy yyyy yy yy yy yy yy yy yy yy yy yy yy yy yy yymmmm yymmmm yymmmm}, offers numerous possibilities for further chemical manipulation and biological evaluation. As research in this area continues to advance, compounds like this are expected to play a crucial role in discovering new therapeutic agents that address unmet medical needs.